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4-(Benzyloxy)-2-
Compound Name:
methylbenzenesulfonamide

Cat. No.: B13638051

Get Quote

Executive Summary & Compound Profile

4-(Benzyloxy)-2-methylbenzenesulfonamide is a tri-substituted benzene derivative featuring

a sulfonamide core, a methyl group, and a bulky benzyloxy ether moiety. Its FTIR spectrum is a
“fingerprint" of these three distinct functionalities.

o CAS Number: [1576-39-2] (Generic reference for similar benzyloxy-sulfonamides; specific
isomer verification required via NMR).

e Molecular Formula:

o Key Application: Pharmacophore scaffold for diuretic and anti-tumor drug discovery.

Why This Comparison Matters

In synthetic workflows, this compound is typically generated by O-alkylation of 4-hydroxy-2-
methylbenzenesulfonamide with benzyl bromide. The critical quality control (QC) challenge is
distinguishing the product from the unreacted phenolic precursor. FTIR offers a rapid, non-
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destructive method to verify this transformation by tracking the disappearance of the phenolic -
OH stretch and the emergence of the Ether (C-O-C) bands.

Experimental Protocol: High-Fidelity Acquisition

To ensure spectral reproducibility suitable for publication or regulatory filing, follow this self-
validating protocol.

Method A: KBr Pellet (Gold Standard for Resolution)

e Matrix: Spectroscopic grade Potassium Bromide (KBr), dried at 110°C.
e Ratio: 1:100 (1 mg Sample : 100 mg KBr).
o Compression: 10 tons for 2 minutes under vacuum (to remove water vapor).

» Validation: The pellet must be transparent. A cloudy pellet indicates moisture (broad band at
3400 cm™?) or particle scattering (sloping baseline).

Method B: Diamond ATR (High Throughput)

o Crystal: Single-reflection Diamond or ZnSe.

e Pressure: Apply maximum pressure to ensure intimate contact (critical for the hard
sulfonamide crystals).

o Correction: Apply "ATR Correction” in software to adjust relative intensities for comparison
with transmission libraries.

Spectral Analysis: Diaghostic Bands

The spectrum of 4-(Benzyloxy)-2-methylbenzenesulfonamide is defined by three primary
regions.

Table 1: Critical Vibrational Modes
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Functional Group

Wavenumber
(cm™)

e Assignment &
ntensi
d Mechanistic Insight

Primary Amine

3350 — 3450

: Asymmetric stretch

Medium of the sulfonamide

nitrogen.

Primary Amine

3250 — 3350

: Symmetric stretch.

Note: These bands
Medium are sharp, unlike the
broad OH of the

precursor.

Aromatic C-H

3030 - 3100

. Stretching vibrations

Weak from both the central

and benzyl rings.

Aliphatic C-H

2850 — 2950

: Methylene (-CHz-) of
Weak the benzyl group and
Methyl (-CHs) on the

ring.

Sulfonyl

1320 - 1340

: The "Sulfonamide

Flag." Highly sensitive
Strong to the electronic
environment of the

ring.

Ether (Linker)

1240 - 1260

: Diagnostic Band.
Strong Confirms the
attachment of the

benzyl group.

Sulfonyl

1150 - 1170

Strong : Symmetric sulfonyl
stretch.

Ether (Linker)

1020 - 1050

Medium
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: Symmetric ether

stretch.

: Characteristic of the

S-N Bond 900 - 920 Medium
sulfonamide linkage.
: Out-of-plane bending
(OOP). Characteristic
Benzyl Ring 690 & 740 Strong "5-adjacent

hydrogens" pattern of
the mono-substituted

benzyl ring.

Comparative Analysis: Product vs. Alternatives

This section objectively compares the target compound against its synthetic precursor and a

non-ether analog to highlight the distinguishing features.[1]

ble 2: C ive S LEi :

Feature

Target Product (4-
Benzyloxy-2-
methyl...)

Precursor (4-
Hydroxy-2-
methyl...)

Analog (4-
Methylbenzenesulf
onamide)

3200-3600 cm*

Two sharp doublets (

)

Broad, intense band
(Phenolic OH)

overlaps

Two sharp doublets (

)

1240-1260 cm™?

Strong C-O-C band
(Ether)

Strong C-O band, but
shifted/broadened by
H-bonding

Absent (No oxygen on

ring)

2850-2950 cm™1

Distinct Aliphatic C-H
(Benzyl + Methyl)

Weak Aliphatic C-H
(Methyl only)

Weak Aliphatic C-H
(Methyl only)

690-750 cm~1

Strong Benzyl OOP
(Mono-sub ring)

Absent (Only 1,2,4-

sub ring patterns)

Absent (Only 1,4-sub

ring patterns)
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Expert Insight: The "OH to Ether" Transition

The most critical QC check is the 3200-3600 cm~1 region.

« In the Precursor: The phenolic -OH group forms strong intermolecular hydrogen bonds,
creating a broad "mound” that often obscures the sharp N-H stretches.

 In the Product: The alkylation caps the oxygen, removing the hydrogen bond donor. The
broad OH band collapses, revealing the sharp, distinct doublet of the sulfonamide

. If you see a broad mound here, your reaction is incomplete.

Synthesis Verification Workflow

The following diagram illustrates the logical decision tree for validating the synthesis of 4-
(Benzyloxy)-2-methylbenzenesulfonamide using FTIR data.
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Sample: Reaction Product

Check 3200-3600 cm~1 Region

Broad Band Present?

FAIL: Unreacted Precursor PASS: OH Absent

(Phenolic OH Detected) (Sharp NH2 Doublet Visible)

Check 1240-1260 cm~! Region

No Yes

FAIL: No Benzylation
(Missing Ether Linkage)

PASS: Ether Linkage Confirmed

Check 690 & 740 cm—1

Peaks Present

VALIDATED PRODUCT

4-(Benzyloxy)-2-methylbenzenesulfonamide

Click to download full resolution via product page

Caption: Logical flowchart for FTIR-based quality control of the O-alkylation reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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